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Compound of Interest

Compound Name: NDSB-256

Cat. No.: B014690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of NDSB-256
(3-(Benzyldimethylammonio)propanesulfonate), a non-detergent sulfobetaine widely utilized in

protein chemistry. NDSB-256 is a zwitterionic compound that serves as a valuable tool for

preventing protein aggregation and enhancing the solubilization and renaturation of proteins.[1]

[2] Its utility in protein extraction, purification, and crystallization makes a thorough

understanding of its behavior in aqueous solutions critical for successful experimental design

and execution.

Core Properties of NDSB-256
NDSB-256 is a synthetic, non-denaturing sulfobetaine.[1] Unlike traditional detergents, it does

not form micelles and can be easily removed from solution by dialysis. It is zwitterionic over a

broad pH range, which minimizes its impact on the pH of buffered solutions.

Property Value Source

Molecular Weight 257.35 g/mol

Appearance White solid

Purity ≥99% (by TLC)

CAS Number 81239-45-4
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Aqueous Solubility of NDSB-256
NDSB-256 exhibits high solubility in water. While precise temperature and pH-dependent

solubility data are not extensively published, various sources indicate its robust solubility under

standard laboratory conditions. It is important to note that different suppliers may report

solubility in various units, which can be converted for comparison.

Reported Solubility
in Water

Molar
Concentration
(approx.)

Temperature Source

> 2.0 M > 2000 mM Not Specified

200 mg/mL ~777 mM Not Specified

100 mM 100 mM Not Specified

The high solubility of NDSB-256 allows for the preparation of concentrated stock solutions,

which are often used in protein refolding and crystallization experiments at final concentrations

ranging from 0.5 M to 1.0 M.

Stability of NDSB-256 in Aqueous Solutions
Aqueous solutions of NDSB-256 have a limited shelf life and are susceptible to degradation

over time. Therefore, proper preparation and storage are crucial to ensure its efficacy.
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Condition Stability Recommendations Source

Stock Solutions at

Room Temperature

(15-30°C)

Stable for up to 3

months.

Following

reconstitution, store at

room temperature.

Long-term Storage of

Solid Form

Can be stored for up

to 12 months.

Store at ambient

temperature. The

compound is

hygroscopic and

should be protected

from moisture.

Aqueous Solutions

(General)

May undergo slow

degradation over

several weeks at room

temperature.

For critical

applications, sterile

filter the solution (0.22

µm) into a sterile

container to prevent

microbial

contamination and

consider preparing

fresh solutions.

While specific degradation kinetics are not readily available in the public domain, the general

recommendation is to use freshly prepared solutions for optimal performance, especially in

sensitive applications like protein crystallization.

Experimental Protocols
Preparation of a 1 M NDSB-256 Stock Solution
This protocol outlines the steps for preparing a 1 M stock solution of NDSB-256.

Materials:

NDSB-256 solid

High-purity water (e.g., Milli-Q or equivalent)
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Sterile container

Sterile filter (0.22 µm)

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Calculate the required mass: For 100 mL of a 1 M solution, weigh out 25.74 g of NDSB-256
(MW = 257.35 g/mol ).

Dissolution: Add the weighed NDSB-256 to approximately 80 mL of high-purity water in a

beaker with a magnetic stir bar. Stir until the solid is completely dissolved.

Volume adjustment: Transfer the solution to a 100 mL graduated cylinder and add water to

bring the final volume to 100 mL.

Sterilization: For long-term storage and to prevent microbial growth, sterile filter the solution

through a 0.22 µm filter into a sterile container.

Storage: Store the solution at room temperature (15-30°C) for up to 3 months.
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Preparation of 1 M NDSB-256 Stock Solution

Weigh 25.74 g of NDSB-256

Dissolve in ~80 mL of high-purity water

Add to water

Adjust final volume to 100 mL

Transfer to graduated cylinder

Sterile filter (0.22 µm)

For long-term storage

Store at room temperature

In a sterile container

Click to download full resolution via product page

Workflow for preparing a 1 M NDSB-256 stock solution.

Factors Influencing NDSB-256 Performance
The effectiveness of NDSB-256 in protein applications can be influenced by several factors.

Understanding these can help in optimizing experimental conditions.
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Factors Affecting NDSB-256 Performance

NDSB-256 Performance

Concentration
(0.5 - 1.0 M typical)

pH of Buffer
(Zwitterionic over a wide range)

Temperature
(Affects protein stability)

Protein Properties
(Hydrophobicity, aggregation tendency)

Click to download full resolution via product page

Key factors influencing the performance of NDSB-256.

Application in Protein Crystallization
NDSB-256 can be a valuable additive in protein crystallization trials, particularly for proteins

that are prone to aggregation. It is important to note that as a solubilizing agent, NDSB-256
may require an adjustment in the precipitant concentration.

General Protocol for Using NDSB-256 in Crystallization:

Prepare a concentrated stock solution of NDSB-256 (e.g., 1 M) as described above.

Add NDSB-256 to the protein solution to the desired final concentration (typically in the

range of 0.1 M to 0.5 M). It is recommended to add NDSB-256 to the protein solution before

adding the precipitant.
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Set up crystallization trials (e.g., vapor diffusion, microbatch) as you would normally.

Adjust precipitant concentration: If crystallization does not occur under conditions that were

previously successful without NDSB-256, gradually increase the concentration of the

precipitant. This is because NDSB-256 increases the solubility of the protein, and a higher

precipitant concentration may be needed to achieve supersaturation.

Using NDSB-256 in Protein Crystallization

Protein Solution

Add NDSB-256
(0.1 - 0.5 M final)

Mix protein and precipitant

Set up crystallization trial

Observe for crystal growth

Increase precipitant concentration

No crystals

Re-run trial

Click to download full resolution via product page

Experimental workflow for protein crystallization with NDSB-256.
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In conclusion, NDSB-256 is a highly soluble and effective reagent for a variety of protein

chemistry applications. Its stability in aqueous solutions is limited, and care should be taken in

the preparation and storage of stock solutions. By understanding its properties and following

the recommended protocols, researchers can effectively leverage NDSB-256 to overcome

challenges in protein solubilization and crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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